Cas no 2138088-61-4 (4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol)

• Product Name: 4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol
• CAS No: 2138088-61-4
• MF: C₁₀H₁₁F₂NOS
• MW: 231.262248277664
• CID: 6370496
• PubChem ID: 165497995
• Update Time: 2025-11-01

4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol
• EN300-1156295
• 2138088-61-4
• 4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol

• Inchi： 1S/C10H11F2NOS/c1-7-6-15-8(13-7)9(14)2-4-10(11,12)5-3-9/h2,4,6,14H,3,5H2,1H3
• InChI Key： ZMZTUHUBECOCLZ-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C1(C=CC(CC1)(F)F)O

Computed Properties

• Exact Mass: 231.05294147g/mol
• Monoisotopic Mass: 231.05294147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol

Professional Introduction to 4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol (CAS No. 2138088-61-4)

4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 2138088-61-4, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, including the presence of fluoro and thiazole moieties, make it an intriguing subject for further investigation.

The structural framework of 4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol consists of a cyclohexene core substituted with a fluoro group at the 4-position and a 4-methylthiazole ring linked at the 1-position. This configuration imparts specific electronic and steric properties that are highly relevant to its biological activity. The fluoro substituent, in particular, is well-known for its ability to modulate metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. The thiazole moiety in this compound is particularly noteworthy, as thiazole derivatives have shown promise in multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The incorporation of a methyl group on the thiazole ring further enhances its pharmacological potential by influencing the compound's solubility and bioavailability.

Current research in medicinal chemistry has highlighted the importance of fluorinated heterocycles in drug design. The fluoro group in 4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol not only contributes to the compound's metabolic stability but also plays a crucial role in its interactions with biological targets. Studies have demonstrated that fluorine atoms can enhance binding affinity by increasing lipophilicity and reducing hydrogen bonding interactions, which can be pivotal in designing more effective drugs.

The cyclohexene core of this compound provides a rigid scaffold that can be fine-tuned to optimize pharmacokinetic properties. The presence of both fluoro and thiazole groups suggests that this molecule may exhibit multiple modes of action, making it a versatile candidate for drug development. Recent computational studies have predicted that this compound could interact with several protein targets involved in critical biological pathways.

The synthesis of 4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the desired framework efficiently. The synthesis also involves careful handling of reactive intermediates to ensure high yields and purity.

Evaluation of the pharmacological properties of this compound is ongoing, with initial studies suggesting promising activity in vitro. The combination of fluoro and thiazole functionalities appears to confer potent effects on several disease-related targets. For instance, preliminary data indicate that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation. Further investigation is warranted to elucidate the full spectrum of its biological activities.

The potential applications of 4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-yl)cyclohex-2-en-1-ol extend beyond oncology. Its structural features make it a valuable scaffold for developing treatments for inflammatory disorders and infectious diseases. The fluoro group's ability to enhance metabolic stability could lead to longer-lasting therapeutic effects, while the thiazole moiety offers additional biological versatility.

In conclusion, 4,4-Difluoro-1-(4-methyl-1,3-thiazol-2-y)cyclohex--en--1--ol (CAS No. 2138088--61--4) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and promising biological profile make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in the next generation of therapeutic agents.